Cas no 2227974-77-6 (rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol)

• Product Name: rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol
• CAS No: 2227974-77-6
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5783606
• PubChem ID: 165603161
• Update Time: 2025-07-16

rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-({spiro[2.2]pentan-1-yl}methyl)cyclopentan-1-ol
• EN300-1624295
• 2227974-77-6
• rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol

• Inchi： 1S/C11H18O/c12-10-3-1-2-8(10)6-9-7-11(9)4-5-11/h8-10,12H,1-7H2/t8-,9?,10+/m0/s1
• InChI Key： ZZMCDVFAEJFPCE-DJBFQZMMSA-N
• SMILES： O[C@@H]1CCC[C@H]1CC1CC21CC2

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol

Professional Introduction to rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol (CAS No. 2227974-77-6)

Rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227974-77-6, represents a fascinating example of molecular architecture that combines cycloalkane and spirocyclic frameworks, making it a subject of intense interest for researchers exploring novel pharmacophores and synthetic pathways.

The structural motif of rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol is characterized by the presence of a cyclopentane ring substituted with a spirocyclic 2.2-pentanediyl bridge, which introduces a high degree of steric complexity and conformational flexibility. This intricate scaffold is particularly appealing in medicinal chemistry due to its potential to interact with biological targets in multiple ways, thereby offering a broad spectrum of pharmacological activity.

In recent years, the study of spirocyclic compounds has seen remarkable advancements, largely driven by their unique physicochemical properties and biological relevance. Spirocycles are known for their ability to exhibit enhanced metabolic stability and improved binding affinity towards protein targets, making them attractive candidates for drug development. The compound rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol exemplifies this trend, as its spirocyclic core provides a stable yet adaptable platform for further derivatization and optimization.

One of the most compelling aspects of this compound is its stereochemistry. The racemic mixture (rac) indicates the presence of both enantiomers in equal proportion, which can be separated and studied individually to understand their distinct biological activities. The specific configuration at the chiral centers (1R,2S) is crucial for determining the compound's interaction with biological systems, and thus, careful stereocontrol during synthesis is essential.

The synthesis of rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclopropanation reactions, ring-forming processes, and spirocyclic bond formations. These reactions require precise control over reaction conditions to ensure high yield and enantioselectivity. The development of novel catalytic systems and asymmetric methodologies has been instrumental in facilitating such complex syntheses.

Recent research has demonstrated the utility of this compound in various preclinical studies aimed at identifying new therapeutic agents. Its structural features have been explored for potential applications in treating neurological disorders, where spirocyclic compounds have shown promise due to their ability to modulate neurotransmitter activity. Additionally, the compound's scaffold has been investigated for its anti-inflammatory and anticancer properties, with preliminary results indicating significant biological activity.

The versatility of rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol also extends to its role as an intermediate in more complex drug candidates. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of derivatives with tailored pharmacological profiles. This approach aligns with the growing trend in drug discovery towards structure-based design and rational optimization.

The chemical properties of this compound also make it an interesting subject for studying molecular recognition processes. Its ability to form stable complexes with biological molecules can be exploited for developing new diagnostic tools or as a basis for designing targeted drug delivery systems. The spirocyclic core provides a rigid yet flexible framework that can be engineered to interact selectively with specific biological targets.

In conclusion, rac-(1R,2S)-2-({spiro2.2pentan-1-yl}methyl)cyclopentan-1-ol (CAS No. 2227974-77-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis showcases the latest developments in organic synthesis techniques, while its applications in drug discovery highlight its potential as a lead compound or intermediate for developing novel therapeutics.